Cas no 2172514-91-7 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid)

• Product Name: 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid
• CAS No: 2172514-91-7
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6423043
• PubChem ID: 165510892
• Update Time: 2025-06-30

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid
• EN300-1557604
• 2172514-91-7
• 2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}cyclobutyl)acetic acid

• Inchi： 1S/C26H28N2O5/c29-23(30)13-26(10-5-11-26)28-24(31)21-12-16(21)14-27-25(32)33-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-9,16,21-22H,5,10-15H2,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： KYNQWDPVHDGHMO-UHFFFAOYSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid

Introduction to 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid (CAS No. 2172514-91-7)

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid (CAS No. 2172514-91-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Cpa-CBz-OH, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and cyclobutylacetic acid, making it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The structure of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid is characterized by its unique combination of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a cyclopropyl ring, and a cyclobutyl moiety. The Fmoc group is widely used in peptide synthesis to protect the amino group during the formation of peptide bonds, ensuring that only the desired reactions occur. The cyclopropyl and cyclobutyl rings provide additional structural rigidity and specificity, which can be crucial for the biological activity and pharmacological properties of the final product.

Recent studies have highlighted the potential applications of this compound in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2023 explored the use of Fmoc-Cpa-CBz-OH as a key intermediate in the synthesis of novel antiviral agents. The researchers found that compounds derived from this intermediate exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the importance of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid in developing new therapeutic strategies for viral infections.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the role of Fmoc-Cpa-CBz-OH in the development of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their modulation can have significant therapeutic implications. The study demonstrated that derivatives of this compound could effectively disrupt specific PPIs involved in cancer cell signaling pathways, leading to reduced tumor growth and improved treatment outcomes. These findings suggest that 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid has broad applications in cancer research and drug discovery.

The synthesis of Fmoc-Cpa-CBz-OH typically involves several steps, including the protection of the amino group with Fmoc, the formation of the cyclopropyl ring, and the attachment of the cyclobutyl moiety. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and solid-phase peptide synthesis (SPPS), have been employed to optimize these processes and improve yield and purity. The high purity and well-defined structure of this compound make it an ideal candidate for further functionalization and derivatization, enabling researchers to explore a wide range of biological activities.

In addition to its use as an intermediate in drug synthesis, 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid has also been studied for its potential as a building block in materials science. Recent research has shown that compounds with similar structures can be used to create self-assembling materials with unique properties, such as enhanced mechanical strength and biocompatibility. These materials have potential applications in tissue engineering, drug delivery systems, and other biomedical devices.

The safety profile of Fmoc-Cpa-CBz-OH is another important aspect to consider. While it is not classified as a hazardous material or controlled substance, proper handling and storage procedures should be followed to ensure safety in laboratory settings. Researchers should adhere to standard safety guidelines when working with this compound to minimize any potential risks.

In conclusion, 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cyclobutyl)acetic acid (CAS No. 2172514-91-7) is a versatile compound with significant potential in various fields of medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for developing new therapeutic agents, inhibitors for protein-protein interactions, and advanced materials for biomedical applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.